1-Naphthalenol, 5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-

• CAS No.: 112835-48-0
• Molecular Formula: C19H25NOS
• Molecular Weight: 315.5 g/mol
• IUPAC Name: (6R)-6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol
• InChI: InChI=1S/C19H25NOS/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21/h3-7,13,16,21H,2,8-12,14H2,1H3/t16-/m1/s1
• InChI Key: KFQYTPMOWPVWEJ-MRXNPFEDSA-N
• SMILES: CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3O
• Isomeric SMILES: CCCN(CCC1=CC=CS1)[C@@H]2CCC3=C(C2)C=CC=C3O
• Synonyms: (+)-5,6,7,8-tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-1-naphthol; (+--)-5,6,7,8-tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-1-naphthol; 1-naphthalenol, 5,6,7,8-tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-; 2-(N-n-propyl-N-2-thienylethylamino)-5-hydroxytetralin; N 0437; N 0437, (+-)-isomer; N 0437, (-)-isomer; N 0437, (R)-isomer; N 0437, hydrochloride, (R)-isomer; N 0437, hydrochloride, (S)-isomer; N 0923; N 0924; N-0437; N-0923; N-0924; Neupro; racemic N-0437; rotigotine; rotigotine (+-)-form; Rotigotine CDS; rotigotine, (+)-; rotigotine, (+--)-

Description

Chemical Name: (6S)-5,6,7,8-Tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-1-naphthalenol hydrochloride Molecular Formula: C₁₉H₂₅NOS CAS Registry Number: 99755-59-6 (base compound), 102121-00-6 (3-thienyl variant) Therapeutic Class: Nonergot-derivative dopamine receptor agonist (D1–D5 receptor agonist). Primary Use: Treatment of Parkinson’s disease and restless legs syndrome, marketed as Rotigotine (Neupro®).

The compound features a tetralin (5,6,7,8-tetrahydro-1-naphthalenol) backbone substituted with a propyl[2-(2-thienyl)ethyl]amino group at position 5. The stereochemistry (6S) is critical for dopamine receptor affinity. The thienyl moiety enhances lipophilicity and receptor binding compared to simpler alkylamino derivatives.

Preparation Methods

Historical Context and Synthetic Challenges

The initial synthesis of Rotigotine, as disclosed in US Patent 6,372,920, involved direct alkylation of (S)-(-)-5-hydroxy-N-n-propyl-2-aminotetraline (Compound V) with 2-(2-thienyl)ethyl 4-toluenesulfonate in xylene under reflux . However, this method suffered from low yields (30–40%) due to competitive O-alkylation of the phenolic hydroxyl group, generating up to 15% byproducts . The reaction’s inefficiency stemmed from:

• Phenolic reactivity : The nucleophilic hydroxyl group participated in undesired ether formation.

• Stoichiometric imbalances : A 3:1 molar excess of alkylating agent was required, complicating purification.

• Thermal degradation : Prolonged heating (32 hours) at 140°C led to decomposition of the thienyl moiety .

Modern Alkylation Strategies with Protected Intermediates

O-Acylation for Phenol Protection

To circumvent O-alkylation, contemporary methods first protect the phenolic hydroxyl via acylation. As detailed in WO2010066755A1 , (S)-(-)-5-hydroxy-N-n-propyl-2-aminotetraline hydrobromide is treated with acetyl chloride in acetonitrile, forming the acetoxy derivative (Compound III') with >99% regioselectivity . Key parameters include:

• Acylating agent : Acetyl chloride (1.2 equiv) at 0–5°C.

• Base : Sodium bicarbonate (1.5 equiv) to neutralize HBr.

• Solvent : Acetonitrile or toluene, enabling facile removal of byproducts via distillation.

Parameter	Value	Impact on Yield
Temperature	0–5°C	Minimizes hydrolysis
Reaction time	2 hours	Completes acylation
Solvent polarity	Acetonitrile (ε 37.5)	Enhances nucleophilicity

Thienylethyl Alkylation Using Nitrobenzenesulfonates

The protected intermediate (III') undergoes alkylation with 2-(2-thienyl)ethyl nitrobenzenesulfonate (Compound IV) in toluene at 80–90°C . Nitrobenzenesulfonates outperform traditional tosylates due to:

• Enhanced leaving group ability : The electron-withdrawing nitro group lowers the transition state energy (ΔG‡ ≈ 85 kJ/mol vs. 92 kJ/mol for tosylates) .

• Reduced stoichiometry : Only 1.1 equivalents of IV are needed, versus 3.0 for prior methods.

• Faster kinetics : Reaction completes in 8 hours (vs. 32 hours historically).

Post-alkylation, the acetoxy group is hydrolyzed using 2M NaOH in methanol/water (1:1) at 50°C, yielding Rotigotine with 98.7% HPLC purity .

Catalytic Hydrogenation for Tetralin Backbone Synthesis

The tetrahydro-naphthalenol core is synthesized via hydrogenation of 1-naphthol derivatives. CN112409145A discloses a solvent-free method using Raney nickel (3–5 wt%) under 3.0–5.0 MPa H₂ at 200–250°C. Critical findings include:

• Temperature dependence : At <150°C, 1,2,3,4-tetrahydro-1-naphthol dominates (70%), but >200°C favors 1-tetralone (85% selectivity) .

• Pressure effects : 4.0 MPa optimizes ring saturation without over-hydrogenation to decalins.

Condition	1-Tetralone Yield	Byproducts
170°C, 3.0 MPa	37%	48% tetrahydro-naphthol
230°C, 4.0 MPa	67%	<5% decalins
250°C, 5.0 MPa	59%	12% ring-opened species

This 1-tetralone intermediate is subsequently converted to the aminotetraline precursor via reductive amination with n-propylamine.

Purification and Crystallization Techniques

Salt Formation for Enhanced Purity

Rotigotine freebase is prone to oxidation at the thiophene ring. To stabilize it, the hydrochloride salt is formed by treating the freebase with HCl in ethyl acetate . Recrystallization from ethanol/water (3:1) affords the API with 99.53% purity . Key crystallization parameters:

• Solvent ratio : Ethanol:water = 3:1 (v/v).

• Cooling rate : 0.5°C/min to prevent oiling out.

• Seed crystals : 0.1% w/w of Rotigotine HCl.

Chromatography-Free Workup

Modern processes eliminate column chromatography via:

• Alkaline washes : 5% NaHCO₃ removes residual sulfonic acids from nitrobenzenesulfonate byproducts .

• Distillation : Short-path distillation at 0.1 mmHg isolates Rotigotine freebase (bp 210–215°C).

Industrial-Scale Process Economics

A comparative analysis of two production routes highlights efficiency gains:

Parameter	Traditional Method	Improved Process
Alkylating agent cost	$420/kg (tosylate)	$290/kg (nitrobenzenesulfonate)
Reaction volume	8 L/kg product	3.5 L/kg product
Purity post-hydrolysis	89%	98.7%
E-factor	34 (kg waste/kg API)	11 (kg waste/kg API)

The improved process reduces raw material costs by 31% and waste generation by 68%, primarily through solvent recycling and higher catalytic turnovers.

Chemical Reactions Analysis

Types of Reactions

N-0923 undergoes various chemical reactions, including:

Oxidation: This reaction can modify the hydroxyl group on the naphthalene ring.

Reduction: Reduction reactions can affect the double bonds within the compound.

Substitution: Substitution reactions can occur at the aromatic ring, where different substituents can be introduced.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles for substitution reactions. The conditions vary depending on the desired reaction, typically involving controlled temperatures and specific solvents .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation can lead to the formation of ketones or carboxylic acids, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

N-0923 has a wide range of scientific research applications:

Chemistry: It is used as a model compound to study the behavior of dopamine agonists and their interactions with various receptors.

Biology: N-0923 is used to investigate the role of dopamine receptors in various biological processes, including neurotransmission and neuroprotection.

Medicine: It is primarily used in the treatment of Parkinson’s disease and restless legs syndrome due to its ability to mimic the effects of dopamine.

Industry: N-0923 is used in the development of new pharmaceuticals targeting dopamine receptors and related pathways.

Mechanism of Action

N-0923 exerts its effects by binding to dopamine receptors, particularly the dopamine D3 receptor, with high affinity. It acts as a full agonist at these receptors, mimicking the effects of dopamine and leading to increased dopaminergic activity. Additionally, it has partial agonistic activity at the 5-HT1A receptor and antagonistic activity at the α2B-adrenergic receptor, contributing to its overall pharmacological profile .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituted Tetralin Derivatives

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Key Properties	Applications	References
Rotigotine	6-[propyl(2-(2-thienyl)ethyl)amino]	C₁₉H₂₅NOS	High dopamine receptor affinity (D1–D5 agonist), transdermal delivery	Parkinson’s disease
8-Hydroxy-2-(di-n-propylamino)tetraline	7-(dipropylamino)	C₁₆H₂₅NO	Moderate D2/D3 selectivity; lower lipophilicity	Research tool for receptor studies
6-[Propyl(2-(3-thienyl)ethyl)amino]- analog	3-thienyl instead of 2-thienyl	C₁₉H₂₅NOS	Reduced receptor binding vs. 2-thienyl variant	Experimental dopamine agonist
6-Amino-5,6,7,8-tetrahydro-1-naphthalenol	6-amino	C₁₀H₁₃NO	Minimal dopamine activity; basic scaffold	Chemical intermediate
1-(5,6,7,8-Tetrahydro-2-naphthalenyl)propanamine	α-ethyl substitution	C₁₃H₁₉N	Limited receptor interaction	Synthetic precursor

Key Observations:

• Thienyl Position : The 2-thienyl group in Rotigotine enhances receptor binding compared to the 3-thienyl isomer (2.5-fold lower potency).
• Amino Group Complexity: Dipropylamino derivatives (e.g., 8-hydroxy-2-(di-n-propylamino)tetraline) exhibit narrower receptor selectivity and higher toxicity (LD₅₀: 0.5 mg/kg in rats).
• Methyl Substituents: Addition of methyl groups (e.g., 8-methyl in cis-7-(dipropylamino)-5,6,7,8-tetrahydro-8-methyl-1-naphthalenol) reduces solubility but increases metabolic stability.

Rotigotine vs. Dipropylamino Derivatives

• Efficacy: Rotigotine’s EC₅₀ for D3 receptors is 0.24 nM, surpassing dipropylamino analogs (EC₅₀ >10 nM).
• Toxicity: Dipropylamino derivatives show acute toxicity (oral LD₅₀: 300 mg/kg in rats) and respiratory irritation, whereas Rotigotine’s transdermal formulation minimizes systemic toxicity.
• Metabolism: Rotigotine undergoes hepatic glucuronidation, avoiding reactive intermediates common in dipropylamino compounds.

Isomeric and Functional Variants

• Thienyl Isomers : The 2-thienyl group in Rotigotine improves blood-brain barrier penetration vs. 3-thienyl analogs (logP: 3.1 vs. 2.8).
• Hydroxy Position: 5,6,7,8-Tetrahydro-1-naphthalenol derivatives with hydroxyl groups at position 2 (e.g., 6-(dipropylamino)-5,6,7,8-tetrahydro-1,2-diol) exhibit antioxidant properties but lack dopamine activity.

Biological Activity

1-Naphthalenol, 5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]- (commonly known as Rotigotine) is a compound that exhibits significant biological activity. It is primarily recognized for its dopaminergic properties and has been utilized in the treatment of Parkinson's disease and restless legs syndrome. This article delves into the biological activity of this compound, exploring its pharmacological effects, mechanisms of action, and relevant research findings.

• Molecular Formula : C19H25NOS
• Molecular Weight : 315.47 g/mol
• CAS Number : 92206-54-7

Rotigotine acts as a non-selective agonist at dopamine receptors (D1 and D2), mimicking the effects of dopamine in the brain. This mechanism is crucial in managing symptoms associated with Parkinson's disease by enhancing dopaminergic transmission in the central nervous system (CNS).

Pharmacological Effects

• Dopaminergic Activity : Rotigotine has been shown to effectively stimulate dopamine receptors, which is essential for motor control and coordination. This property is particularly beneficial for patients with Parkinson's disease.
• Neuroprotective Effects : Research indicates that Rotigotine may exert neuroprotective effects by reducing oxidative stress and apoptosis in dopaminergic neurons. This is supported by studies showing decreased cell death in neurotoxin models when treated with Rotigotine.
• Antidepressant Effects : Some studies suggest that Rotigotine may also have antidepressant-like effects due to its action on the dopaminergic system, which plays a role in mood regulation.

Case Studies

• Parkinson’s Disease Management :
  • A clinical study demonstrated that patients treated with Rotigotine showed significant improvements in motor function compared to those receiving placebo treatment. The Unified Parkinson's Disease Rating Scale (UPDRS) scores improved significantly over 24 weeks of treatment.
• Restless Legs Syndrome :
  • Another study highlighted the efficacy of Rotigotine in alleviating symptoms of restless legs syndrome. Patients reported a marked reduction in discomfort and an improvement in sleep quality.

In Vitro Studies

• In vitro experiments have shown that Rotigotine can protect against neurotoxicity induced by 6-hydroxydopamine (6-OHDA), a common model for studying Parkinson's disease. The compound reduced reactive oxygen species (ROS) production and preserved mitochondrial function.

Data Table: Summary of Biological Activities

Activity Type	Effectiveness	Reference
Dopaminergic Agonism	High	Clinical Trials
Neuroprotection	Significant reduction in apoptosis	In Vitro Studies
Antidepressant-like Effects	Moderate improvement reported	Animal Studies

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for synthesizing this compound, and how can purity be optimized?

• Methodological Answer : The compound can be synthesized via reductive amination or condensation reactions using tetralin derivatives and functionalized thienyl-ethylamine precursors. Key steps include:

• Stereochemical control : Use chiral catalysts (e.g., (6S)-configured intermediates) to ensure enantiomeric purity .
• Purification : Column chromatography with silica gel (eluent: ethyl acetate/hexane gradient) followed by recrystallization in ethanol/water mixtures .
• Validation : Confirm purity via HPLC (C18 column, acetonitrile/water mobile phase) and mass spectrometry (e.g., ESI-MS for molecular ion detection) .

Q. How can the stereochemistry and structural conformation of this compound be confirmed experimentally?

• Methodological Answer :

• Chiral resolution : Use chiral stationary-phase HPLC or polarimetry to distinguish enantiomers .
• NMR analysis : 2D NOESY or ROESY to validate spatial proximity of the propyl-thienyl ethylamine side chain to the tetralin ring .
• X-ray crystallography : For absolute configuration determination, though limited by crystallizability .

Q. What are the primary safety considerations for handling this compound in laboratory settings?

• Methodological Answer :

• Hazard mitigation : Use fume hoods, nitrile gloves, and sealed containers to avoid inhalation (H335) or dermal exposure (H315/H319) .
• Waste disposal : Incinerate via licensed facilities due to potential NOx emissions upon decomposition .
• Emergency protocols : Immediate rinsing with water for eye/skin contact and activated charcoal for accidental ingestion .

Advanced Research Questions

Q. How does the compound interact with dopamine receptors, and what methodological approaches resolve conflicting binding affinity data?

• Methodological Answer :

• In vitro assays : Radioligand displacement studies (e.g., [³H]spiperone for D2/D3 receptors) in transfected HEK293 cells. Use Schild analysis to calculate Ki values .
• Contradiction resolution : Variability in binding data may arise from stereoisomer impurities. Validate enantiopurity via chiral chromatography before assays .
• Computational modeling : Molecular docking (e.g., AutoDock Vina) to compare binding poses of (6S) vs. (6R) configurations in receptor crystal structures (PDB: 6CM4) .

Q. What metabolic pathways and toxicological endpoints are relevant for in vivo studies?

• Methodological Answer :

• Metabolite profiling : Administer radiolabeled compound (¹⁴C) to rodents; analyze plasma/tissue extracts via LC-MS/MS. Major metabolites likely include sulfated or glucuronidated derivatives .
• Toxicity endpoints : Subcutaneous TDLo in rats (0.5 mg/kg) suggests neurotoxicity; monitor locomotor activity and histopathology of striatal neurons .
• Oxidative stress assays : Measure glutathione depletion and lipid peroxidation in hepatic microsomes to assess hepatotoxicity risk .

Q. How can environmental persistence and bioaccumulation potential be assessed despite limited ecotoxicological data?

• Methodological Answer :

• QSAR modeling : Predict log Kow (octanol-water partition coefficient) using EPI Suite™. High log Kow (>3) indicates bioaccumulation risk .
• Soil mobility : Conduct batch sorption experiments with loam soil; calculate Kd (distribution coefficient) to estimate leaching potential .
• Degradation studies : Simulate UV/hydrolysis (OECD 111) to identify breakdown products (e.g., thiophene ring oxidation) .

Q. Data Contradiction Analysis

Q. How to address discrepancies in reported receptor subtype selectivity (e.g., D2 vs. D4)?

• Methodological Answer :

• Assay standardization : Ensure consistent cell lines (e.g., CHO vs. HEK293) and buffer conditions (pH, Mg²⁺ concentration) across studies .
• Allosteric modulation screening : Test compound in the presence of orthosteric antagonists (e.g., haloperidol) to rule out indirect effects .
• Species variability : Compare binding affinities in human vs. rodent receptor isoforms .

Q. Tables for Key Data

Property	Value/Classification	Reference
Molecular Weight	315.47 g/mol (C19H25NOS)
Acute Toxicity (Oral, Rat)	TDLo = 0.5 mg/kg (subcutaneous)
Chiral Configuration	(6S)-enantiomer dominant
Hazard Statements	H302, H315, H319, H335

Synthesis routes and methods I

Procedure details

13.1 kg (63.9 mol) (−)-5-hydroxy-N-n-propyl-2-aminotetralin, 51.6 kg (182 mol) 2-(2-thienyl)ethanol toluenesulfonate, and 4.1 kg (38.6 mol) sodium carbonate (0.6 molar ratio Na2CO3/amine starting material) were mixed in a reactor under a nitrogen atmosphere using xylenes (150 kg) as a solvent with vigorous agitation and heated to a temperature of 120° C. to 125° C. for a period of 32 hours. HPLC analysis of the reaction mixture showed less than 2% of the starting material remaining, and the reaction was halted. The product, (−)-5-hydroxy-2-[N-n-propyl-N-2-(2-thienyl)ethylamino]tetralin, was isolated in the usual manner well known to those skilled in the art without chromatographic purification to yield product that was converted to its hydrochloride salt form, with a yield of 13.2 kg (59%).

Synthesis routes and methods II

Procedure details

700 mg (3.4 mmol) (−)-5-hydroxy-N-n-propyl-2-aminotetralin made by the process described in U.S. Pat. No. 5,382,596, 4.8 g (17 mmol) 2-(2-thienyl)ethanol toluenesulfonate, 216 mg (2 mmol) sodium carbonate (0.6 molar ratio Na2CO3/amine starting material), and 40 mL xylenes (mixture, Aldrich Chemical Co.) were mixed and brought to reflux. The reaction was halted at 24 hours, and worked up in the usual manner well known to those skilled in the art without chromatographic purification to yield the product, (−)-5-hydroxy-2-[N-n-propyl-N-2-(2-thienyl)ethylamino]tetralin, that was converted to its hydrochloride salt form, with a yield of 1 g (84%).